![molecular formula C19H22N2O3 B240522 N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-2-ethoxybenzamide](/img/structure/B240522.png)
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-2-ethoxybenzamide
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Overview
Description
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-2-ethoxybenzamide, commonly known as DEAB, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. DEAB is a small molecule inhibitor that has been found to have a wide range of biological activities, making it an important tool for studying various cellular processes.
Mechanism of Action
DEAB inhibits ALDH activity by binding to the enzyme's active site, preventing the conversion of aldehydes to their corresponding carboxylic acids. This leads to the accumulation of toxic aldehydes, resulting in cell death. DEAB has been found to be a selective inhibitor of ALDH1A1, a subtype of ALDH that is highly expressed in cancer stem cells.
Biochemical and Physiological Effects:
DEAB has been found to have several biochemical and physiological effects. Inhibition of ALDH activity by DEAB has been shown to induce apoptosis in cancer stem cells, making it a potential therapeutic agent for the treatment of cancer. DEAB has also been found to affect embryonic development by inhibiting retinoic acid synthesis, a process that is critical for the development of various organs and tissues.
Advantages and Limitations for Lab Experiments
DEAB has several advantages as a research tool. It is a small molecule inhibitor that can easily penetrate cell membranes, making it an effective tool for studying intracellular processes. DEAB is also a selective inhibitor of ALDH1A1, making it a useful tool for studying the role of this enzyme in various cellular processes. However, DEAB also has limitations as a research tool. It has been found to have off-target effects, which can complicate data interpretation. Additionally, the use of DEAB in cell culture experiments can be challenging due to its low solubility in aqueous solutions.
Future Directions
There are several future directions for the use of DEAB in scientific research. One potential application is in the study of cancer stem cells. DEAB has been found to induce apoptosis in cancer stem cells, making it a potential therapeutic agent for the treatment of cancer. Another potential application is in the study of tissue regeneration. DEAB has been found to affect embryonic development by inhibiting retinoic acid synthesis, suggesting that it may have a role in tissue regeneration. Additionally, further studies are needed to better understand the off-target effects of DEAB and to develop more effective methods for its use in cell culture experiments.
Synthesis Methods
The synthesis of DEAB involves the reaction of 2-ethoxybenzoyl chloride with N-(4-aminophenyl)-2-(dimethylamino)acetamide in the presence of triethylamine. The reaction yields DEAB, which is then purified using column chromatography. The purity of DEAB is determined using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
DEAB has been extensively used in scientific research for its ability to inhibit aldehyde dehydrogenase (ALDH) activity. ALDH is an enzyme that plays a critical role in various cellular processes, including the metabolism of drugs and toxic substances. Inhibition of ALDH activity by DEAB has been found to have several applications in research, including the study of cancer stem cells, embryonic development, and tissue regeneration.
properties
Molecular Formula |
C19H22N2O3 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-2-ethoxybenzamide |
InChI |
InChI=1S/C19H22N2O3/c1-4-24-17-8-6-5-7-16(17)19(23)20-15-11-9-14(10-12-15)13-18(22)21(2)3/h5-12H,4,13H2,1-3H3,(H,20,23) |
InChI Key |
XGSFGPULFPWOQV-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CC(=O)N(C)C |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CC(=O)N(C)C |
Origin of Product |
United States |
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